Cas no 854382-74-4 (O-(2-cyclopropylethyl)hydroxylamine hydrochloride)

• Product Name: O-(2-cyclopropylethyl)hydroxylamine hydrochloride
• CAS No: 854382-74-4
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD08690058
• CID: 717241
• PubChem ID: 24729175
• Update Time: 2026-04-29

O-(2-cyclopropylethyl)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine,O-(2-cyclopropylethyl)-, hydrochloride (1:1)
• 2-CYCLOPROPYL ETHOXYAMINE HYDROCHLORIDE
• O-(2-cyclopropylethyl)hydroxylamine hydrochloride

• MDL： MFCD08690058

Additional information on O-(2-cyclopropylethyl)hydroxylamine hydrochloride

Comprehensive Overview of O-(2-cyclopropylethyl)hydroxylamine hydrochloride (CAS No. 854382-74-4)

O-(2-cyclopropylethyl)hydroxylamine hydrochloride (CAS No. 854382-74-4) is a specialized organic compound widely utilized in pharmaceutical research, chemical synthesis, and material science. Its unique molecular structure, featuring a cyclopropyl group and a hydroxylamine moiety, makes it a valuable intermediate for developing novel bioactive molecules. Researchers and industries increasingly seek this compound due to its versatility in constructing nitrogen-containing frameworks, a critical aspect of modern drug discovery.

The growing interest in O-(2-cyclopropylethyl)hydroxylamine hydrochloride aligns with trends in small-molecule therapeutics and click chemistry. As the demand for highly functionalized building blocks rises, this compound has gained attention for its role in synthesizing heterocyclic compounds, which are pivotal in designing kinase inhibitors and enzyme modulators. Recent publications highlight its application in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

From a synthetic perspective, the hydroxylamine hydrochloride group in CAS No. 854382-74-4 offers excellent reactivity for N-O bond formation, enabling chemists to create complex architectures. This property is particularly relevant in bioconjugation strategies, where stable linkages between biomolecules and synthetic payloads are essential. The compound’s cyclopropylethyl side chain further enhances its lipophilicity, making it suitable for optimizing drug candidates with improved membrane permeability.

Environmental and safety considerations are also integral to discussions about O-(2-cyclopropylethyl)hydroxylamine hydrochloride. Modern laboratories prioritize green chemistry principles, and this compound’s efficient synthesis routes—often involving catalytic hydrogenation or microwave-assisted reactions—align with sustainable practices. Analytical techniques like HPLC purity testing and NMR characterization ensure batch consistency, addressing quality concerns raised by academic and industrial users.

Market dynamics reveal that CAS No. 854382-74-4 is frequently sourced for high-throughput screening libraries. Its compatibility with automated synthesis platforms and parallel reaction optimization tools underscores its utility in accelerating drug development. Additionally, patent analyses indicate its inclusion in formulations targeting neurodegenerative diseases and metabolic disorders, reflecting broader therapeutic applications.

In summary, O-(2-cyclopropylethyl)hydroxylamine hydrochloride exemplifies innovation in chemical research. Its dual functionality as a nitrogen source and structural modifier positions it at the forefront of medicinal chemistry advancements. As interdisciplinary collaborations expand, this compound will likely play a pivotal role in next-generation therapeutic agents and functional materials.